![molecular formula C16H15ClN6O3 B2617962 3-(3-chlorophenyl)-6-(2-morpholino-2-oxoethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one CAS No. 847384-66-1](/img/structure/B2617962.png)
3-(3-chlorophenyl)-6-(2-morpholino-2-oxoethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The molecular weight of this compound is 374.79. Other physical and chemical properties such as melting point, boiling point, solubility, and stability would require further experimental determination.Scientific Research Applications
Synthesis and Characterization
Researchers have synthesized various derivatives of triazolo[4,5-d]pyrimidin-7(6H)-one, focusing on their structural characterization and potential as pharmacophores. For instance, the synthesis and characterization of novel quinazolinone and triazolo[1,5-c]pyrimidine derivatives highlight the interest in exploring their biological activities (Farag et al., 2012; El-Agrody et al., 2001). These studies provide a foundation for understanding the chemical properties and potential modifications to enhance the compound's biological efficacy.
Potential Biomedical Applications
Anti-inflammatory and Analgesic Activities
Derivatives have been evaluated for their anti-inflammatory and analgesic properties, indicating potential for the development of new therapeutic agents (Farag et al., 2012).
Antimicrobial Activity
Various studies have explored the antimicrobial potential of triazolo[4,5-d]pyrimidin-7(6H)-one derivatives against a range of bacterial and fungal strains, suggesting their usefulness in addressing antibiotic resistance (Patel et al., 2003; Kumar et al., 2009).
Antitumor Evaluation
The antitumor activities of morpholine-based heterocycles have been investigated, with some compounds showing promising results against specific cancer cell lines, highlighting the potential for cancer therapy development (Muhammad et al., 2017).
Antihypertensive Agents
Triazolo[1,5-a]pyrimidine derivatives with morpholine, piperidine, or piperazine moieties have been synthesized and evaluated for antihypertensive activity, offering insights into the design of new cardiovascular drugs (Bayomi et al., 1999).
Mechanism of Action
Safety and Hazards
As this compound is intended for research use only, it is not meant for human or veterinary use. Specific safety and hazard information would require further investigation.
Future Directions
Properties
IUPAC Name |
3-(3-chlorophenyl)-6-(2-morpholin-4-yl-2-oxoethyl)triazolo[4,5-d]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN6O3/c17-11-2-1-3-12(8-11)23-15-14(19-20-23)16(25)22(10-18-15)9-13(24)21-4-6-26-7-5-21/h1-3,8,10H,4-7,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHQZRRULQRSSKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CN2C=NC3=C(C2=O)N=NN3C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.